N-Nitrosopendimethalin N-Nitrosopendimethalin

Brand Name: Vulcanchem

CAS No.: 68897-50-7

VCID: VC0165038

InChI: InChI=1S/C13H18N4O5/c1-5-10(6-2)15(14-18)13-11(16(19)20)7-8(3)9(4)12(13)17(21)22/h7,10H,5-6H2,1-4H3

SMILES: CCC(CC)N(C1=C(C=C(C(=C1[N+](=O)[O-])C)C)[N+](=O)[O-])N=O

Molecular Formula: C13H18N4O5

Molecular Weight: 310.31 g/mol

N-Nitrosopendimethalin

CAS No.: 68897-50-7

VCID: VC0165038

Molecular Formula: C13H18N4O5

Molecular Weight: 310.31 g/mol

CAS No.	68897-50-7
Product Name	N-Nitrosopendimethalin
Molecular Formula	C13H18N4O5
Molecular Weight	310.31 g/mol
IUPAC Name	N-(3,4-dimethyl-2,6-dinitrophenyl)-N-pentan-3-ylnitrous amide
Standard InChI	InChI=1S/C13H18N4O5/c1-5-10(6-2)15(14-18)13-11(16(19)20)7-8(3)9(4)12(13)17(21)22/h7,10H,5-6H2,1-4H3
Standard InChIKey	MIHBNYMMGYGFGX-UHFFFAOYSA-N
SMILES	CCC(CC)N(C1=C(C=C(C(=C1[N+](=O)[O-])C)C)[N+](=O)[O-])N=O
Canonical SMILES	CCC(CC)N(C1=C(C=C(C(=C1[N+](=O)[O-])C)C)[N+](=O)[O-])N=O
PubChem Compound	50260
Last Modified	Nov 11 2021

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